Cas no 1807220-55-8 (Methyl 5-aminomethyl-2-cyano-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 5-aminomethyl-2-cyano-4-(trifluoromethoxy)benzoate
• CAS No: 1807220-55-8
• MF: C₁₁H₉F₃N₂O₃
• MW: 274.195973157883
• CID: 4954767
• Update Time: 2025-05-24

Methyl 5-aminomethyl-2-cyano-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-aminomethyl-2-cyano-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H9F3N2O3/c1-18-10(17)8-2-7(5-16)9(3-6(8)4-15)19-11(12,13)14/h2-3H,5,16H2,1H3
• InChI Key： VNKIIRWYLNDEMR-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C(=O)OC)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 1.5
• Topological Polar Surface Area: 85.3

Additional information on Methyl 5-aminomethyl-2-cyano-4-(trifluoromethoxy)benzoate

Methyl 5-Aminomethyl-2-Cyano-4-(Trifluoromethoxy)Benzoate: A Comprehensive Overview

Methyl 5-aminomethyl-2-cyano-4-(trifluoromethoxy)benzoate, with the CAS number 1807220-55-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structural features, which include a benzoate backbone substituted with an amino group, a cyano group, and a trifluoromethoxy group. These substituents contribute to its distinctive chemical properties and make it a valuable compound in various applications.

The benzoate moiety serves as the central framework of this compound, providing a rigid aromatic system that facilitates various chemical reactions. The 5-aminomethyl group introduces amine functionality, which is known for its ability to participate in nucleophilic reactions and hydrogen bonding. This makes the compound suitable for applications requiring amine reactivity, such as in the synthesis of pharmaceutical intermediates or as a building block in organic chemistry.

The 2-cyano group adds electron-withdrawing character to the molecule, enhancing its electrophilic reactivity. This feature is particularly useful in reactions involving nucleophilic attack, such as in the formation of carbon-nitrogen bonds. The presence of the 4-trifluoromethoxy group further modulates the electronic properties of the molecule. The trifluoromethoxy group is a strong electron-withdrawing substituent that not only increases the electrophilicity of the aromatic ring but also imparts high stability to the compound due to the electronegativity of fluorine atoms.

Recent studies have highlighted the potential of methyl 5-aminomethyl-2-cyano-4-(trifluoromethoxy)benzoate in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting specific enzyme systems or cellular pathways. For instance, its ability to act as a substrate for enzymes like cytochrome P450 has been investigated, making it a promising candidate for pharmacokinetic studies.

In addition to its role in pharmaceuticals, this compound has found applications in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as in the development of semiconducting materials or light-emitting diodes (LEDs). The trifluoromethoxy group's electron-withdrawing nature enhances charge transport properties, which are critical for electronic devices.

From a synthetic perspective, methyl 5-aminomethyl-2-cyano-4-(trifluoromethoxy)benzoate can be prepared via various routes. One common method involves the substitution reaction on an aromatic ring followed by subsequent functionalization steps. The synthesis typically requires careful control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

The compound's stability under various conditions has also been extensively studied. It exhibits good thermal stability and resistance to hydrolysis under mild conditions, making it suitable for long-term storage and use in diverse chemical environments. However, exposure to strong acids or bases may lead to decomposition, necessitating careful handling during experimental procedures.

In terms of environmental impact, methyl 5-aminomethyl-2-cyano-4-(trifluoromethoxy)benzoate has been evaluated for its biodegradability and toxicity. Studies indicate that it is not readily biodegradable under standard conditions but does not exhibit acute toxicity at typical exposure levels. These findings are crucial for its safe handling and disposal in industrial settings.

Looking ahead, ongoing research is focused on expanding the applications of this compound into emerging fields such as green chemistry and sustainable materials. Its potential as a versatile building block for synthesizing complex molecules continues to be explored, with particular emphasis on its role in creating biocompatible materials and advanced functional polymers.

In conclusion, methyl 5-aminomethyl-2-cyano-4-(trifluoromethoxy)benzoate is a multifaceted compound with significant implications across various scientific domains. Its unique structural features and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research progresses, new applications and insights into its properties are expected to further enhance its utility in both academic and industrial settings.